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Compound of Interest

Compound Name: Olaparib-d8

Cat. No.: B11931777 Get Quote

For researchers and drug development professionals, sourcing high-purity, reliable deuterated

internal standards is a critical step in ensuring the accuracy and reproducibility of bioanalytical

assays. Olaparib-d8, the deuterated analog of the PARP inhibitor Olaparib, serves as an

essential internal standard for mass spectrometry-based quantification of the parent drug in

various biological matrices. This guide provides an in-depth overview of commercial suppliers,

experimental considerations, and a logical workflow for selecting the appropriate Olaparib-d8
product for your research needs.

Commercial Supplier Overview
A variety of chemical suppliers offer Olaparib-d8 for research purposes. The choice of supplier

often depends on factors such as purity, available quantities, cost, and the availability of

comprehensive analytical documentation. The following table summarizes key information for

several prominent suppliers.
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Supplier
Catalog
Number

Purity
Available
Quantities

Certificate of
Analysis (CoA)

MedChemExpres

s
HY-10162S1 99.57%[1]

1 mg, 5 mg, 10

mg, 50 mg, 100

mg[1]

Available on

product page[1]

Simson Pharma O490008

Not explicitly

stated, but CoA

is provided with

every compound.

[2]

Custom

synthesis[2]

Provided with

every

compound[2]

AstaTech Inc.

(via Neta

Scientific)

G18169 1MG 95%[3] 1 mg[3]

Information not

readily available

on the product

page.

Shimadzu

Chemistry &

Diagnostics

C3684 ≥98.00%

1 mg, 5 mg, 10

mg, 25 mg, 100

mg[4]

Available to

member account

holders.[4]

GlpBio GC69618

Not explicitly

stated, but CoA

and SDS are

available.[5]

Information not

readily available

on the product

page.

Available on

product page[5]

Clearsynth CS-O-49671

Not explicitly

stated, but a CoA

is provided.[6]

Information not

readily available

on the product

page.

Provided with

product[6]

Experimental Protocols: Utilizing Olaparib-d8 in
Bioanalysis
Olaparib-d8 is predominantly used as an internal standard in liquid chromatography-tandem

mass spectrometry (LC-MS/MS) methods to quantify Olaparib in biological samples. The

following provides a generalized methodology based on published research.[7][8][9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.medchemexpress.com/olaparib-d8.html
https://www.medchemexpress.com/olaparib-d8.html
https://www.medchemexpress.com/olaparib-d8.html
https://www.simsonpharma.com/product/olaparib-d8
https://www.simsonpharma.com/product/olaparib-d8
https://www.simsonpharma.com/product/olaparib-d8
https://www.netascientific.com/ast-g18169-1mg
https://www.netascientific.com/ast-g18169-1mg
https://www.schd-shimadzu.com/en/stable-labeled-standards/1585-198751--2H8-Olaparib.html
https://www.schd-shimadzu.com/en/stable-labeled-standards/1585-198751--2H8-Olaparib.html
https://www.glpbio.com/olaparib-d8.html
https://www.glpbio.com/olaparib-d8.html
https://clearsynth.com/product/olaparib-d8
https://clearsynth.com/product/olaparib-d8
https://www.benchchem.com/product/b11931777?utm_src=pdf-body
https://www.benchchem.com/product/b11931777?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7085221/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6429415/
https://www.mdpi.com/2227-9075/1/2/82
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11931777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation (Liquid-Liquid Extraction)[9]
To 100 µL of plasma, add 1 mL of ethyl acetate containing the working concentration of

Olaparib-d8.

Vortex the mixture thoroughly.

Centrifuge to separate the organic and aqueous layers.

Transfer the organic supernatant to a new tube and evaporate to dryness under a stream of

nitrogen.

Reconstitute the dried extract in a suitable volume of the initial mobile phase.

Chromatographic Conditions[8]
Column: A C18 reversed-phase column is commonly used (e.g., Phenomenex Gemini C18,

2.1 × 150 mm, 3 µm).[8]

Mobile Phase: A gradient elution using a combination of an aqueous phase (e.g., 10 mM

ammonium formate with 0.1% formic acid) and an organic phase (e.g., acetonitrile) is typical.

[8]

Flow Rate: Dependent on the column dimensions, but typically in the range of 0.2-0.5

mL/min.

Injection Volume: Typically 2-10 µL.

Mass Spectrometry Conditions[8][9]
Ionization Mode: Positive electrospray ionization (ESI+) is generally used.[8]

Multiple Reaction Monitoring (MRM) Transitions:

Olaparib: m/z 435.4 → 367.7 or 281.1[8][9]

Olaparib-d8: m/z 443.4 → 375.7 or 281.1[8][9]
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Optimization: Ion source parameters such as capillary voltage, gas flows, and temperature,

as well as compound-specific parameters like collision energy, should be optimized to

achieve the best signal intensity and specificity.

Supplier Selection Workflow
The process of selecting a suitable commercial supplier for Olaparib-d8 involves several key

decision points to ensure the procured material meets the specific requirements of the intended

research application. The following diagram illustrates a logical workflow for this selection

process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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